Cas no 2034382-86-8 (2,3,4-trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 2,3,4-trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034382-86-8
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 6169896
• PubChem ID: 119105110
• Update Time: 2025-07-17

2,3,4-trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• 2,3,4-trimethoxy-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzamide
• 2,3,4-trimethoxy-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzamide
• 2,3,4-trimethoxy-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide
• AKOS026698884
• 2034382-86-8
• F6560-5384

• Inchi： 1S/C20H22N4O4/c1-24-12-15(11-23-24)14-7-13(8-21-10-14)9-22-20(25)16-5-6-17(26-2)19(28-4)18(16)27-3/h5-8,10-12H,9H2,1-4H3,(H,22,25)
• InChI Key： BGZQLYQIAANJIR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(NCC1C=NC=C(C2C=NN(C)C=2)C=1)=O)OC)OC

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų

Additional information on 2,3,4-trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide

Comprehensive Overview of 2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034382-86-8)

2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034382-86-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. The presence of trimethoxybenzamide and pyrazolylpyridine moieties in its structure makes it a promising candidate for drug discovery, particularly in oncology and inflammation-related disorders.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors targeting specific enzymes or receptors. 2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide aligns with this trend, as its molecular design suggests potential interactions with key biological targets. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for the development of novel therapeutics. The compound's CAS No. 2034382-86-8 serves as a critical identifier in chemical databases, enabling efficient tracking of its research progress and patent filings.

The compound's pyridine and pyrazole rings contribute to its pharmacokinetic properties, such as solubility and membrane permeability, which are essential for oral bioavailability. These features are highly relevant to current drug development challenges, where improving drug-like properties remains a top priority. Additionally, the trimethoxybenzamide group may enhance binding affinity to certain protein targets, making it a valuable scaffold for medicinal chemistry optimization. This has led to increased searches for "benzamide-based kinase inhibitors" and "pyrazole derivatives in drug discovery" across scientific literature and patent databases.

From a synthetic chemistry perspective, 2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide represents an interesting case study in heterocyclic compound synthesis. Its preparation typically involves multi-step reactions, including amide bond formation and palladium-catalyzed cross-coupling, which are widely used in modern organic synthesis. The compound's molecular weight and logP value are frequently analyzed parameters, as they influence its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. These aspects are particularly important for researchers searching for "lead optimization strategies" or "computational chemistry predictions" in drug design.

The potential applications of CAS No. 2034382-86-8 extend beyond traditional small-molecule drugs. Recent trends in proteolysis-targeting chimeras (PROTACs) and molecular glues have created new opportunities for compounds with specific binding motifs. The pyrazolylpyridine fragment in this molecule could serve as an anchor point for designing such innovative therapeutic modalities. This aligns with growing searches for "targeted protein degradation" and "next-generation therapeutics" in biomedical research circles.

Quality control and analytical characterization of 2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide require advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are crucial for reliable biological evaluation. The pharmaceutical industry's emphasis on quality by design (QbD) principles has made these analytical aspects increasingly important, reflected in search queries like "HPLC method development for novel compounds" and "impurity profiling in drug substances".

In conclusion, 2,3,4-Trimethoxy-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034382-86-8) represents a fascinating example of modern medicinal chemistry with multiple potential applications. Its unique structural features, combined with current research trends in targeted therapies and drug discovery technologies, position it as a compound of significant scientific interest. As research progresses, this molecule may contribute to addressing unmet medical needs while providing valuable insights into molecular design principles for future therapeutic agents.